Cas no 102489-61-2 (Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1))
102489-61-2 structure
Product Name:Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1)
CAS No:102489-61-2
MF:C15H25ClN2OS
MW:316.889801740646
CID:151145
PubChem ID:59392
Update Time:2025-04-19
Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1)
- diethyl-[2-[(2-methylphenyl)carbamoylmethylsulfanyl]ethyl]azanium chlo ride
- diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azanium,chloride
- 2-(2-(Diethylamino)ethyl)thio-o-acetotoluidide hydrochloride
- AC1L1R3K
- AC1Q1SFL
- ACMC-1CE0F
- AG-D-11598
- C 4924
- CTK4A1128
- o-ACETOTOLUIDIDE, 2-(2-(DIETHYLAMINO)ETHYL)THIO-, HYDROCHLORIDE
- Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, monohydrochloride (9CI)
- diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azaniumchloride
- diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azanium;chloride
- 102489-61-2
-
- Inchi: 1S/C15H24N2OS.ClH/c1-4-17(5-2)10-11-19-12-15(18)16-14-9-7-6-8-13(14)3;/h6-9H,4-5,10-12H2,1-3H3,(H,16,18);1H
- InChI Key: XDYQRFIMJNNIMJ-UHFFFAOYSA-N
- SMILES: [Cl-].S(CC(NC1C=CC=CC=1C)=O)CC[NH+](CC)CC
Computed Properties
- Exact Mass: 290.9421
- Monoisotopic Mass: 316.1376123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8Ų
Experimental Properties
- PSA: 37.07
Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Security Information
- Hazard Category Code: R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Term:x, SOx and HCl."> Poison by intraperitoneal route. Moderately toxic by subcutaneous route. When heated to decomposition it emits very toxic fumes of NOx, SOx and HCl.
Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
102489-61-2 (Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk